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Compound of Interest

Compound Name: 2,6-Dimethyl-D-tyrosine

Cat. No.: B1591499

An In-depth Technical Guide to the Safe Handling of 2,6-Dimethyl-D-tyrosine Powder

Disclaimer: No specific Safety Data Sheet (SDS) for 2,6-Dimethyl-D-tyrosine was publicly
available at the time of this writing. The following guidance has been synthesized from SDSs of
the stereoisomer (2,6-Dimethyl-L-tyrosine), parent compounds (D-Tyrosine, L-Tyrosine), and
protected derivatives (N-Boc-2,6-dimethyl-L-tyrosine), in conjunction with established best
practices for handling fine chemical powders in a research environment. Users must conduct a
thorough, institution-specific risk assessment before commencing any work.

Introduction and Scope

2,6-Dimethyl-D-tyrosine is a synthetic amino acid derivative of significant interest in
pharmaceutical and neuroscience research.[1] Its unique structure makes it a valuable building
block for designing novel peptides and therapeutic agents.[1] As with any fine chemical powder,
its physical form presents specific handling challenges that necessitate robust safety protocols
to minimize exposure and ensure laboratory safety. Fine powders can be easily aerosolized,
leading to inadvertent inhalation, and their high surface area can increase reactivity.[2][3]

This guide provides a comprehensive framework for researchers, scientists, and drug
development professionals on the safe handling, storage, and disposal of 2,6-Dimethyl-D-
tyrosine powder. The protocols herein are designed to be self-validating systems, emphasizing
the causality behind each safety measure to foster a deep understanding of risk mitigation.
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Section 1: Hazard Identification and Risk
Assessment

While specific toxicological data for 2,6-Dimethyl-D-tyrosine is scarce, an analysis of closely
related analogs allows for a presumptive hazard profile. The primary risks associated with
handling this compound are expected to be irritation to the skin, eyes, and respiratory system.

Presumptive GHS Hazard Profile

The following summary is based on the hazard classifications of L-Tyrosine, 2,6-Dimethyl-L-
tyrosine, and N-Boc-2,6-dimethyl-L-tyrosine.[4][5][6] A conservative approach, assuming the
compound is hazardous, is mandatory.

Hazard Class GHS Category Signal Word Hazard Statement

o ] H302: Harmful if
Acute Toxicity, Oral Category 4 Warning

swallowed
Skin ] H315: Causes skin
) o Category 2 Warning o
Corrosion/Irritation irritation
Serious Eye ] H319: Causes serious
o Category 2A Warning S
Damage/Eye lIrritation eye irritation
Specific Target Organ
o ] ] H335: May cause
Toxicity (Single Category 3 Warning ) o
respiratory irritation
Exposure)

The Imperative of Pre-Work Risk Assessment

Before handling 2,6-Dimethyl-D-tyrosine, a formal risk assessment must be performed. This
process is fundamental to scientific integrity and laboratory safety.

Causality: A risk assessment forces a methodical evaluation of not just the intrinsic hazards of
the chemical but also how it will be used in a specific experiment. The quantity of powder, the
techniques employed (e.g., weighing, sonicating), and the potential for spills are all variables
that dictate the level of control required.
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Workflow:

Identify Hazards: Review the presumptive hazards listed above. Consider physical hazards
(e.g., dustiness) and chemical reactivity (e.g., incompatibility with strong oxidizers).[7]

Evaluate Risks: Assess the likelihood and severity of exposure during each step of your
planned procedure. Weighing 10 mg is a lower-risk task than weighing 10 g, which will
generate more dust.

Implement Controls: Based on the risk level, select the appropriate engineering controls,
PPE, and administrative procedures as detailed in the following sections.

Document: Record the risk assessment for training and compliance purposes.

Section 2: Exposure Controls and Personal
Protective Equipment (PPE)

A multi-layered defense is essential for preventing exposure. Engineering controls are the

primary barrier, supplemented by rigorous use of PPE.

Engineering Controls: The First Line of Defense

Core Principle: The most effective way to prevent exposure to a hazardous powder is to

contain it at the source.[2] Relying solely on PPE is an insufficient and unsafe practice.

Chemical Fume Hood: All manipulations of 2,6-Dimethyl-D-tyrosine powder, including
weighing, aliquoting, and solution preparation, should be performed inside a certified
chemical fume hood. The constant airflow draws airborne particles away from the operator's
breathing zone.[8]

Powder Weighing Station/Balance Enclosure: For procedures requiring high weighing
accuracy, a dedicated powder weighing enclosure is superior to a standard fume hood.[2]
These enclosures are designed with specific airflow patterns that minimize turbulence,
providing balance stability while still ensuring containment and protecting the user.[8]
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Personal Protective Equipment (PPE): The Last Line of
Defense

PPE must be worn correctly and be appropriate for the task. The selection of PPE is a direct
output of the risk assessment.

o Eye Protection: ANSI Z87.1-compliant (or equivalent) chemical safety goggles are
mandatory.[9] Standard safety glasses with side shields may be acceptable for low-quantity
work, but goggles provide a superior seal against airborne dust.

e Hand Protection: Wear nitrile gloves. While specific chemical resistance data for 2,6-
Dimethyl-D-tyrosine is unavailable, nitrile provides good general protection against fine
powders. Inspect gloves for defects before use and remove them promptly if contamination
is suspected. Never wear gloves outside the laboratory or to touch common surfaces like
doorknobs or keyboards.[10]

e Body Protection: A professional lab coat, fully buttoned, is required to protect skin and
personal clothing.[10]

o Respiratory Protection: If engineering controls are non-functional or insufficient (e.g., during
a large spill cleanup), a NIOSH-approved N95 respirator or higher should be used.[5] Use of
a respirator requires prior medical clearance and fit-testing under an institutional respiratory
protection program.
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Section 3: Standard Operating Procedures (SOPSs)
for Safe Handling

Adherence to a detailed SOP is crucial for ensuring reproducible and safe experimental
outcomes.

Preparation and Weighing Protocol

Causality: This protocol is designed to minimize the generation of airborne dust and prevent the
contamination of laboratory surfaces.

o Designate Area: Clearly demarcate the work area within the fume hood or powder enclosure.

o Surface Protection: Cover the work surface with disposable absorbent bench paper. This
simplifies cleanup in case of a minor spill.[8]

o Prepare Equipment: Bring all necessary items (spatulas, weigh boats, containers, solvent)
into the hood before starting. This prevents the need to move in and out of the containment
area, which can disrupt airflow.

o Equilibrate Compound: Before opening, allow the container of 2,6-Dimethyl-D-tyrosine to
equilibrate to the ambient temperature of the hood, especially if stored at -20°C. This
prevents water condensation on the powder.

e Weighing:
o Use an anti-static weigh boat or a tared glass vial.

o Do not pour the powder directly from the main stock bottle. Use a clean spatula to transfer
small amounts. This prevents spills that can occur when powder catches on the bottle's
threads.[8]

o Handle the powder gently to avoid creating dust clouds.

o Close the primary container immediately after removing the desired amount.

Solution Preparation
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e Add Powder to Solvent: Slowly add the weighed powder to the vortexing solvent in your
destination flask or beaker. This is generally safer than adding solvent to the dry powder,
which can cause the powder to become airborne.

o Keep Covered: Use a cap, parafilm, or watch glass to keep the vessel covered as much as
possible during dissolution.

o Decontamination: After use, decontaminate spatulas and weigh boats with an appropriate
solvent before removing them from the hood. Dispose of disposable items as chemically
contaminated waste.

General Hygiene

e Always wash hands thoroughly with soap and water after removing gloves and before
leaving the laboratory.[9]

» Eating, drinking, and applying cosmetics are strictly prohibited in areas where chemicals are
handled.[10]

Section 4: Storage, Spills, and Waste Disposal

Proper long-term management of the chemical and any associated waste is a critical
component of the safety lifecycle.

Storage and Stability

» Conditions: Store 2,6-Dimethyl-D-tyrosine in a tightly sealed container in a cool, dry, and
well-ventilated area.[9] For long-term stability of the powder, storage at -20°C is
recommended.[11]

e Incompatibilities: Keep away from strong oxidizing agents.[7]

o Labeling: Ensure the container is clearly labeled with the full chemical name and any
relevant hazard warnings.

Spill Procedures

Immediate and correct response to a spill is vital to prevent wider contamination and exposure.
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Waste Disposal

o Chemical Waste: All waste 2,6-Dimethyl-D-tyrosine powder and solutions must be collected
in a clearly labeled, sealed hazardous waste container.

o Contaminated Materials: Used gloves, bench paper, weigh boats, and other contaminated
disposable items must also be disposed of as hazardous chemical waste.[12]

e Regulations: Follow all institutional, local, state, and federal regulations for hazardous waste
disposal. Never dispose of chemical waste down the drain.[9]

Section 5: First Aid and Toxicological Profile

This information is provided for immediate response. Always seek professional medical
attention after any chemical exposure.

Emergency First Aid Measures

These procedures are based on standard practice for irritant chemical powders.[6][9][13]

e In Case of Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy
to do. Seek immediate medical attention.

e In Case of Skin Contact: Remove all contaminated clothing. Wash skin immediately with
plenty of soap and water. If skin irritation occurs, seek medical attention.

« If Inhaled: Move the person to fresh air. If breathing is difficult, provide oxygen. If not
breathing, give artificial respiration. Seek immediate medical attention.

 |If Swallowed: Do NOT induce vomiting. Rinse mouth thoroughly with water. Never give
anything by mouth to an unconscious person. Seek immediate medical attention.

Toxicological Profile Summary

As this is a specialized research chemical, a full toxicological profile is not available. The
information below is inferred from related compounds.
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Endpoint Data

No specific LD50 data available. The N-Boc
Acute Toxicity protected analog is considered harmful if

swallowed.[5]

_ _ o Expected to cause skin irritation based on data
Skin Corrosion/Irritation )
for L-Tyrosine and related compounds.[4][5]

Eye Damage/Irritation Expected to cause serious eye irritation.[4][5]

May cause respiratory irritation upon inhalation

Respiratory Sensitization
of dust.[4][5]

_ o o No data available. The compound should be
Carcinogenicity/Mutagenicity .
treated as a substance of unknown toxicity.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

. chemimpex.com [chemimpex.com]
. Powder Handling - AirClean Systems [aircleansystems.com]
. resources.psi-bfm.com [resources.psi-bfm.com]

. dcfinechemicals.com [dcfinechemicals.com]

1
2
3
4
e 5. synquestlabs.com [synquestlabs.com]
6. L-Tyrosine SDS (Safety Data Sheet) | Flinn Scientific [flinnsci.com]
7. carlroth.com [carlroth.com]

8. ehs.wisc.edu [ehs.wisc.edu]

9. fishersci.com [fishersci.com]

e 10. Working with Chemicals - Prudent Practices in the Laboratory - NCBI Bookshelf
[ncbi.nim.nih.gov]

© 2025 BenchChem. All rights reserved. 10/11 Tech Support


https://synquestlabs.com/Home/DownloadPDF?location=msds&fileName=4700%2F4758-1-1B.pdf
https://www.dcfinechemicals.com/catalogo/Hojas%20de%20seguridad%20(EN)/118780-SDS-EN.pdf
https://synquestlabs.com/Home/DownloadPDF?location=msds&fileName=4700%2F4758-1-1B.pdf
https://www.dcfinechemicals.com/catalogo/Hojas%20de%20seguridad%20(EN)/118780-SDS-EN.pdf
https://synquestlabs.com/Home/DownloadPDF?location=msds&fileName=4700%2F4758-1-1B.pdf
https://www.dcfinechemicals.com/catalogo/Hojas%20de%20seguridad%20(EN)/118780-SDS-EN.pdf
https://synquestlabs.com/Home/DownloadPDF?location=msds&fileName=4700%2F4758-1-1B.pdf
https://www.benchchem.com/product/b1591499?utm_src=pdf-custom-synthesis
https://www.chemimpex.com/products/33616
https://aircleansystems.com/application-notes/powder-handling
https://resources.psi-bfm.com/comprehensive-guide-to-safe-powder-handling
https://www.dcfinechemicals.com/catalogo/Hojas%20de%20seguridad%20(EN)/118780-SDS-EN.pdf
https://synquestlabs.com/Home/DownloadPDF?location=msds&fileName=4700%2F4758-1-1B.pdf
https://www.flinnsci.com/sds_838.05-l-tyrosine/sds_838.05/
https://www.carlroth.com/medias/SDB-8608-GB-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyMzY1NjN8YXBwbGljYXRpb24vcGRmfGFEWXhMMmhqWWk4NU1UYzRPVEkwTWpVek1qRTBMMU5FUWw4NE5qQTRYMGRDWDBWT0xuQmtaZ3w0OTVmYzEwYmYzYjk4YzAzN2Y4ZTFhMjIxOTY5Y2ExZjk0MDFiMDZjNmY0YTcwY2NmNWQxYzdkN2VjMDE3OGRm
https://ehs.wisc.edu/wp-content/uploads/sites/1408/2020/08/WeighingHazardousPowder.pdf
https://www.fishersci.com/store/msds?partNumber=AC226910100&countryCode=US&language=en
https://www.ncbi.nlm.nih.gov/books/NBK55872/
https://www.ncbi.nlm.nih.gov/books/NBK55872/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1591499?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

e 11. medchemexpress.com [medchemexpress.com]
e 12. sigmaaldrich.com [sigmaaldrich.com]
e 13. 2,6-Dimethyl-L-tyrosine - Safety Data Sheet [chemicalbook.com]
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BenchChem, [2026]. [Online PDF]. Available at:
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tyrosine-powder]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States
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and industry. Email: info@benchchem.com
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